Stevioside-d2 (90per cent)
CAS No.:
Cat. No.: VC0205469
Molecular Formula: C₃₇¹³CH₅₈D₂O₁₈
Molecular Weight: 807.88
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C₃₇¹³CH₅₈D₂O₁₈ |
|---|---|
| Molecular Weight | 807.88 |
Introduction
| Component | Content (% dry weight) |
|---|---|
| Carbohydrates | 61.93% |
| Crude fiber | 15.52% |
| Protein | 11.41% |
| Non-reducing sugars | 9.77% |
| Ash | 7.41% |
| Moisture | 5.37% |
| Reducing sugar | 5.88% |
| Fat | 3.73% |
Table 1: Chemical composition of dried Stevia leaves
Stevioside: Structure and Properties
Stevioside was first isolated from Stevia in 1931, with its chemical structure established in 1952 . It is a diterpene glycoside consisting of three glucose molecules attached to a steviol moiety (the glucone portion) . The concentration of stevioside in Stevia leaves typically ranges from 4% to 13% of all glycosides present .
Chromatographic Characteristics
Analytical Methods for Steviol Glycosides
The identification and characterization of steviol glycosides, including potential deuterated variants, involve sophisticated analytical techniques. These methods would be essential for confirming the structure and purity of Stevioside-d2.
NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is particularly valuable for characterizing steviol glycosides. For complex structures like rebaudioside M2, researchers use various NMR techniques including ¹H, ¹³C, COSY, HSQC-DEPT, HMBC, 1D-TOCSY, and NOESY . These methods would be especially useful for confirming deuterium incorporation in Stevioside-d2.
HPLC and Mass Spectrometry
High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry provides detailed information about the purity and molecular weight of steviol glycosides. For example, in the analysis of rebaudioside compounds, HPLC retention times and molecular weights were carefully documented :
| Compound | Retention Time | Molecular Weight | Peak Area |
|---|---|---|---|
| Rebaudioside M2 | 3.550 | 1291 | 151,414 |
| Rebaudioside D | 5.633 | 1129 | 593,709 |
| Rebaudioside A | 13.782 | 967 | 1,225,970 |
Table 2: HPLC chromatographic data for rebaudiosides
Similar analytical approaches would be applicable to characterizing Stevioside-d2 (90per cent), with mass spectrometry being particularly useful for confirming the presence of deuterium atoms through the characteristic mass shift.
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